2-amino-N-(2-methoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2-methoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide
• InChI: InChI=1S/C27H25N3O3/c1-33-22-12-5-4-10-20(22)29-27(32)23-21-11-6-7-15-30(21)25(24(23)28)26(31)19-14-13-17-8-2-3-9-18(17)16-19/h4-7,10-16H,2-3,8-9,28H2,1H3,(H,29,32)
• InChI Key: PRSNKNUUSBFXOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC5=C(CCCC5)C=C4
• Molecular Formula: C27H25N3O3
• Molecular Weight: 439.5 g/mol

Description

2-amino-N-(2-methoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C27H25N3O3 and its molecular weight is 439.515. The purity is usually 95%.
BenchChem offers high-quality 2-amino-N-(2-methoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-amino-N-(2-methoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation : Research on related compounds often focuses on synthesizing novel derivatives and evaluating their biological activities. For example, compounds derived from similar chemical scaffolds have been investigated for their cytotoxic activities against various cancer cell lines. These studies are aimed at discovering new therapeutic agents by exploring the structure-activity relationships of these compounds (Hassan, Hafez, & Osman, 2014).

Antioxidant and Tumor Inhibitory Properties : Some derivatives of related chemical structures have been synthesized and tested for their antioxidant and tumor inhibitory activities. These investigations contribute to the development of new drugs with potential efficacy in treating cancer and other oxidative stress-related diseases (Hamdy, Anwar, Abu-Zied, & Awad, 2013).

Development of Cardiovascular Agents : There's research focused on the synthesis of compounds for potential cardiovascular applications. This includes studies on vasodilating and β-blocking activities, which are crucial for managing conditions such as hypertension and arrhythmias (Miyake et al., 1983).

Material Science Applications : The synthesis of novel compounds can also lead to the development of materials with unique properties, such as high fluorescence or charge transfer capabilities. These materials can be used in various applications, including sensors, organic light-emitting diodes (OLEDs), and other electronic devices (Martens et al., 2013).